Cas no 2228553-33-9 (1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228553-33-9
• MF: C₁₁H₁₀ClF
• MW: 196.648505687714
• CID: 5860764
• PubChem ID: 165743711
• Update Time: 2025-05-19

1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene
• EN300-1975907
• 2228553-33-9

• Inchi： 1S/C11H10ClF/c1-4-11(2,3)10-8(12)6-5-7-9(10)13/h1,5-7H,2-3H3
• InChI Key： VGIMAPDXVYQVAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C#C)(C)C)F

Computed Properties

• Exact Mass: 196.0455062g/mol
• Monoisotopic Mass: 196.0455062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene

Research Brief on 1-Chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228553-33-9): Recent Advances and Applications

1-Chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228553-33-9) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both chloro and fluoro substituents, along with the alkyne functionality, offers multiple sites for further chemical modifications, making it a valuable building block in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors. The study employed a combination of computational docking and in vitro assays to elucidate the binding interactions and optimize the lead compounds. These findings suggest that 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene could serve as a promising scaffold for the development of next-generation targeted therapies for non-small cell lung cancer (NSCLC).

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in agrochemicals. A 2023 study in Pest Management Science reported the synthesis of herbicidal analogs derived from 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene. The researchers found that these analogs exhibited selective herbicidal activity against broadleaf weeds, with minimal toxicity to crops. The study attributed this selectivity to the compound's ability to interfere with the biosynthesis of essential amino acids in target plants. These results underscore the dual utility of this chemical entity in both human health and agricultural productivity.

From a synthetic chemistry perspective, advancements in the scalable production of 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene have been reported. A recent patent (WO2023056789) describes an improved catalytic process for its synthesis, utilizing palladium-catalyzed cross-coupling reactions under mild conditions. This method offers higher yields and reduced environmental impact compared to traditional approaches, addressing one of the key challenges in the industrial-scale production of fluorinated aromatic compounds. The patent also highlights the compound's stability under various storage conditions, which is critical for its commercial viability.

Looking ahead, researchers are exploring the potential of 1-chloro-3-fluoro-2-(2-methylbut-3-yn-2-yl)benzene in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Preliminary data from cell-based assays suggest that certain derivatives may modulate pathways involved in protein misfolding, which could have implications for Alzheimer's disease research. Furthermore, its structural features make it a candidate for the development of novel antimicrobial agents, particularly against drug-resistant bacterial strains. As the field of fluorinated pharmaceuticals continues to expand, this compound is poised to play an increasingly important role in drug discovery and development pipelines.